Cas no 187099-43-0 (1,2,4-Triazine, 3-[(1-methylethyl)thio]-)
187099-43-0 structure
Product Name:1,2,4-Triazine, 3-[(1-methylethyl)thio]-
CAS No:187099-43-0
MF:C6H9N3S
MW:155.220759153366
CID:1382912
PubChem ID:10725585
Update Time:2025-04-20
1,2,4-Triazine, 3-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine, 3-[(1-methylethyl)thio]-
- 187099-43-0
- 3-propan-2-ylsulfanyl-1,2,4-triazine
- 3-Isopropylthio-1,2,4-triazine
-
- Inchi: 1S/C6H9N3S/c1-5(2)10-6-7-3-4-8-9-6/h3-5H,1-2H3
- InChI Key: MPFRUCGHQCIPIM-UHFFFAOYSA-N
- SMILES: S(C1N=NC=CN=1)C(C)C
Computed Properties
- Exact Mass: 155.05187
- Monoisotopic Mass: 155.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.67
1,2,4-Triazine, 3-[(1-methylethyl)thio]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
187099-43-0 (1,2,4-Triazine, 3-[(1-methylethyl)thio]-) Related Products
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